Cas no 110505-76-5 (meta-Topolin Riboside)

meta-Topolin Riboside (mTR) is a synthetic cytokinin derivative, structurally analogous to naturally occurring plant growth regulators. As a riboside of meta-topolin, it exhibits enhanced stability and bioavailability compared to its free base counterpart. mTR is widely utilized in plant tissue culture to promote shoot proliferation, delay senescence, and improve regeneration efficiency. Its selective activity and low phytotoxicity make it advantageous for recalcitrant species and sensitive protocols. The compound’s defined chemical structure ensures reproducibility in research and industrial applications. mTR is particularly valued for its ability to modulate plant morphogenesis without inducing excessive callus formation, offering precise control over in vitro development. Suitable for use in both basic and applied plant science studies.

meta-Topolin Riboside structure

Product Name:meta-Topolin Riboside

CAS No:110505-76-5

MF:C₁₇H₁₉N₅O₅

MW:373.363263368607

MDL:MFCD28343180

CID:1198922

PubChem ID:10044853

Update Time:2025-11-07

meta-Topolin Riboside Chemical and Physical Properties

Names and Identifiers

- Adenosine, N-[(3-hydroxyphenyl)methyl]-
- META-TOPOLIN RIBOSIDE
- N6-(3-Hydroxybenzyl)adenosine
- N6-(m-Hydroxybenzyl)adenosine
- meta-TOPOLIN RIBOSIDE(mTR)
- N-(3-Hydroxybenzyl)adenosine
- (2R,3R,4S,5R)-2-(6-((3-Hydroxybenzyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- (2R,3R,4R,5R)-2-(Hydroxymethyl)-5-[6-[(3-hydroxyphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
- m-Topolin riboside
- CMTVBCOBYCGDJR-LSCFUAHRSA-N
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(3-hydroxyphenyl)methyl]amino}-9H-purin-9-yl)oxolane-3,4-diol
- 110505-76-5
- DS-19378
- C71360
- CS-0160428
- SCHEMBL640370
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(3-hydroxyphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
- C17H19N5O5
- AKOS030525322
- (2R,3S,4R,5R)-2-(HYDROXYMETHYL)-5-(6-{[(3-HYDROXYPHENYL)METHYL]AMINO}PURIN-9-YL)OXOLANE-3,4-DIOL
- meta-Topolin Riboside
- MDL： MFCD28343180
- Inchi： 1S/C17H19N5O5/c23-6-11-13(25)14(26)17(27-11)22-8-21-12-15(19-7-20-16(12)22)18-5-9-2-1-3-10(24)4-9/h1-4,7-8,11,13-14,17,23-26H,5-6H2,(H,18,19,20)/t11-,13-,14-,17-/m1/s1
- InChI Key： CMTVBCOBYCGDJR-LSCFUAHRSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=C(C=1)O)O)O

Computed Properties

Exact Mass: 373.13861872g/mol
Monoisotopic Mass: 373.13861872g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 502
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 146

Experimental Properties

Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 195.6-196.5 ºC (water )
Solubility: Very slightly soluble (0.37 g/l) (25 º C),

meta-Topolin Riboside Pricemore >>

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